N-Hydroxy-4-vinyl-benzamidine

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 4-ethenyl-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C9H10N2O/c1-2-7-3-5-8(6-4-7)9(10)11-12/h2-6,12H,1H2,(H2,10,11)
• InChI Key: LOJUPWUKJCERHP-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C(=NO)N

Description

N-Hydroxy-4-vinyl-benzamidine is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 4-vinylbenzonitrile (4.36 g, 33.8 mmol) and hydroxylamine hydrochloride (4.69 g, 67.5 mmol) in 2-propanol (50 mL) was added sodium bicarbonate (11.34 g, 135 mmol). The reaction mixture was heated at 80° C. for 2 hours. The reaction mixture was diluted with ethyl acetate and washed with water. The organic layer was dried MgSO4, filtered, and concentrated to yield 5.3 g of N′-hydroxy-4-vinylbenzimidamide. MS (m+1)=163. HPLC Peak RT=0.53 minutes (Analytical Method B).